Cas no 2098019-51-1 (1-(Azetidin-3-yl)piperidine-4-carboxamide sesquioxalate)

• Product Name: 1-(Azetidin-3-yl)piperidine-4-carboxamide sesquioxalate
• CAS No: 2098019-51-1
• MF: C₂₄H₄₀N₆O₁₄
• MW: 636.606206893921
• CID: 4772350
• Update Time: 2023-08-17

1-(Azetidin-3-yl)piperidine-4-carboxamide sesquioxalate Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)piperidine-4-carboxamide sesquioxalate
• 1-(azetidin-3-yl)piperidine-4-carboxamide;oxalic acid
• 1-(Azetidin-3-yl)piperidine-4-carboxamide sesquioxalate

• Inchi： 1S/2C9H17N3O.3C2H2O4/c2*10-9(13)7-1-3-12(4-2-7)8-5-11-6-8;3*3-1(4)2(5)6/h2*7-8,11H,1-6H2,(H2,10,13);3*(H,3,4)(H,5,6)
• InChI Key： MVGNBGKRZVCLEB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC1)C1CNC1)N.O=C(C1CCN(CC1)C1CNC1)N.OC(C(=O)O)=O.OC(C(=O)O)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 636.26024997 g/mol
• Monoisotopic Mass: 636.26024997 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 341
• Molecular Weight: 636.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides